Cas no 100217-51-4 (1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl-)

• Product Name: 1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl-
• CAS No: 100217-51-4
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• CID: 229715
• PubChem ID: 6410594
• Update Time: 2025-04-19

1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl-
• N-pentan-3-yl-4-phenylphthalazin-1-amine
• 1-Phthalazinamine, N-(1-ethylpropyl)-4-phenyl-
• DTXSID20143024
• 100217-51-4
• N-(1-Ethylpropyl)-4-phenyl-1-phthalazinamine
• SCHEMBL10351143

• Inchi： 1S/C19H21N3/c1-3-15(4-2)20-19-17-13-9-8-12-16(17)18(21-22-19)14-10-6-5-7-11-14/h5-13,15H,3-4H2,1-2H3,(H,20,22)
• InChI Key： ACUXBMRWTYAPSK-UHFFFAOYSA-N
• SMILES： N(C1=C2C=CC=CC2=C(C2C=CC=CC=2)N=N1)C(CC)CC

Computed Properties

• Exact Mass: 291.17373
• Monoisotopic Mass: 291.173548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.115
• Boiling Point: 496.7°Cat760mmHg
• Flash Point: 254.2°C
• Refractive Index: 1.63
• PSA: 37.81
• LogP: 4.31920